Cas no 77508-19-1 (benzo[e]pyren-10-ol)

• Product Name: benzo[e]pyren-10-ol
• CAS No: 77508-19-1
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 1787770
• PubChem ID: 186962
• Update Time: 2025-04-21

benzo[e]pyren-10-ol Chemical and Physical Properties

Names and Identifiers

• benzo[e]pyren-10-ol
• 77508-19-1
• Benzo(e)pyren-10-ol
• DTXSID10228213

• Inchi： 1S/C20H12O/c21-14-9-10-15-16-5-1-3-12-7-8-13-4-2-6-17(18(15)11-14)20(13)19(12)16/h1-11,21H
• InChI Key： LLBOFIJIBWECNQ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C1=CC=CC3=CC=C4C=CC=C2C4=C13

Computed Properties

• Exact Mass: 268.088815002g/mol
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų